Cas no 1797277-75-8 (4-ethoxy-3-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzene-1-sulfonamide
• CAS No: 1797277-75-8
• MF: C₁₈H₁₈FNO₄S₃
• MW: 427.533224582672
• CID: 5370601
• Update Time: 2025-05-22

4-ethoxy-3-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-[[5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl]methyl]benzenesulfonamide
• 4-ethoxy-3-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzene-1-sulfonamide

• Inchi： 1S/C18H18FNO4S3/c1-2-24-16-5-4-14(9-15(16)19)27(22,23)20-10-13-3-6-17(26-13)18(21)12-7-8-25-11-12/h3-9,11,18,20-21H,2,10H2,1H3
• InChI Key： JGDVBKVSQFANKQ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2SC(C(O)C3C=CSC=3)=CC=2)(=O)=O)=CC=C(OCC)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-3-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzene-1-sulfonamide

4-Ethoxy-3-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1797277-75-8, known as 4-Ethoxy-3-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzene-1-sulfonamide, is a complex organic molecule with a unique structure and potential applications in various fields. This compound is characterized by its sulfonamide group, which is a common functional group in pharmaceuticals and agrochemicals, and its thiophene rings, which contribute to its aromaticity and potential electronic properties. The molecule also features an ethoxy group and a fluoro substituent, which may influence its solubility, reactivity, and bioavailability.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The presence of the thiophene moiety in this compound suggests potential applications in materials science, such as in the development of organic semiconductors or sensors. Additionally, the hydroxymethyl group attached to the thiophene ring may play a role in hydrogen bonding, which could enhance the compound's stability or interaction with biological systems.

One of the key areas of research involving this compound is its potential use in medicinal chemistry. The sulfonamide group is known to exhibit strong binding affinity to certain protein targets, making it a valuable component in drug design. For instance, recent studies have explored the use of sulfonamides as inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The ethoxy and fluoro substituents on the benzene ring may further modulate the compound's pharmacokinetic properties, such as absorption and metabolism.

In terms of synthesis, this compound likely involves a multi-step process that includes coupling reactions, oxidation steps, and possibly Suzuki couplings to form the thiophene rings. The synthesis pathway would need to be optimized to ensure high yields and purity, which are critical for both research and industrial applications. Researchers have recently reported advancements in catalytic methods that could facilitate the construction of such complex molecules with greater efficiency.

The electronic properties of this compound are another area of interest. Thiophene rings are known for their conjugated π-systems, which can influence the molecule's ability to absorb light or conduct electricity. This makes it a potential candidate for use in organic electronics or optoelectronic devices. Recent studies have explored the use of thiophene-containing compounds in organic field-effect transistors (OFETs) and photovoltaic materials, highlighting their versatility in materials science.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Sulfonamides are generally considered stable compounds, but their degradation pathways under different environmental conditions need to be investigated. Recent research has focused on biodegradation studies using microbial communities to assess the breakdown of similar compounds under aerobic and anaerobic conditions.

In conclusion, 4-Ethoxy-3-fluoro-N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)benzene-1-sulfonamide (CAS No. 1797277-75-8) is a multifaceted compound with promising applications across various disciplines. Its unique structure combines functional groups that offer opportunities for both medicinal and materials-based innovations. As research continues to uncover its potential uses and properties, this compound stands out as a valuable addition to the arsenal of tools available to scientists and engineers.